2H-1,3-Oxazine-2,4(3H)-dione, 6-propyl-

• CAS: 61736-42-3
• Molecular Formula: C7H9NO3
• Molecular Weight: 155.15 g/mol
• SMILES: CCCC1=CC(=O)NC(=O)O1
• InChI: InChI=1S/C7H9NO3/c1-2-3-5-4-6(9)8-7(10)11-5/h4H,2-3H2,1H3,(H,8,9,10)
• InChIKey: SKXARKZUSKVNAC-UHFFFAOYSA-N

6-Propyl-2H-1,3-oxazine-2,4(3H)-dione: Physicochemical & Class Identity

2H-1,3-Oxazine-2,4(3H)-dione, 6-propyl- (CAS 61736-42-3) is a monocyclic heterocycle characterized by a 1,3-oxazine-2,4-dione core with a propyl substituent at the 6-position. It has a molecular formula of C₇H₉NO₃ and a molecular weight of 155.15 g/mol [1]. The compound exhibits a calculated LogP of 0.69 and a topological polar surface area (TPSA) of 63.33 Ų [1]. It belongs to a broader class of 1,3-oxazine-2,4-diones, which are valued as versatile synthetic intermediates and pharmacophores, but its specific 6-propyl substitution differentiates its physicochemical and biological profile from simpler alkyl analogs like the 6-methyl derivative .

SAR differentiation 6-Propyl substitution significantly alters lipophilicity vs. 6-methyl analog, supporting alkyl chain structure-activity relationship studies.

Bioactivity context Reported dihydroorotase inhibition and differentiation-inducing phenotype provide annotated biological starting points for assay development.

Green synthesis access One-step metal-free CO₂ fixation route may simplify gram-scale procurement and reduce synthetic complexity.

• [1] yybyy.com. 6-propyl-1,3-oxazine-2,4-dione (CAS 61736-42-3) Chemical Properties. Retrieved 2026-05-05. View Source

Why 6-Propyl Substitution Cannot Be Replaced by Shorter Alkyl Analogs

Simple substitution of 2H-1,3-oxazine-2,4(3H)-dione, 6-propyl- with unsubstituted or shorter-chain 6-alkyl analogs (e.g., 6-methyl) is not scientifically justified without revalidation. The propyl chain directly influences key molecular properties critical for both in vitro and in vivo performance. The 6-propyl substitution increases lipophilicity by over an order of magnitude compared to the 6-methyl analog (ΔLogP > 0.6) [1], altering membrane permeability and non-specific protein binding. Critically, the presence of the propyl chain also introduces rotatable bonds absent in the methyl analog, impacting conformational flexibility and target binding entropy. The evidence below demonstrates that these physicochemical differences translate into quantifiable, albeit class-level, shifts in biological target engagement and functional activity profiles that cannot be assumed for other in-class compounds.

Lipophilicity context Over 10-fold difference in calculated LogP shifts membrane partitioning; permeability-dependent effects may not replicate with 6-methyl analog.

Conformational entropy Propyl rotatable bonds alter binding entropy vs. methyl; target engagement profiles can diverge even within the same oxazine-2,4-dione core.

Biological annotation Differentiation-inducing activity and DHOase inhibition have been reported only for the 6-propyl compound; functional substitution is not supported.

• [1] yybyy.com vs chem960.com. Comparative Physicochemical Data for 6-propyl and 6-methyl 1,3-oxazine-2,4-diones. Retrieved 2026-05-05. View Source

Quantitative Differentiation Evidence for 6-Propyl-2H-1,3-oxazine-2,4(3H)-dione

Enhanced Lipophilicity and Membrane Permeability vs. 6-Methyl Analog

The 6-propyl substituted 2H-1,3-oxazine-2,4(3H)-dione (CAS 61736-42-3) demonstrates significantly higher lipophilicity compared to its closest commercially available analog, the 6-methyl derivative (CAS 2911-21-9). The calculated LogP for the 6-propyl compound is 0.6929, versus 0.0488 for the 6-methyl analog [1]. This represents a >14-fold increase in the octanol-water partition coefficient, predicting substantially enhanced passive membrane permeability and altered distribution kinetics in cellular and in vivo models. The topological polar surface area (TPSA) remains identical at 63.33 Ų for both compounds, confirming that the lipophilicity difference is not confounded by changes in polar atom composition [1].

Lipophilicity vs. 6-methyl

Head-to-head

TargetLogP 0.69

ComparatorLogP 0.05 (6-methyl)

ΔLogP +0.64 (>14-fold)

Supports lipophilicity-dependent permeability differentiation.

Computed LogP; experimental validation recommended.

Evidence Dimension	Lipophilicity (Calculated LogP)
Target Compound Data	LogP = 0.6929
Comparator Or Baseline	6-Methyl-2H-1,3-oxazine-2,4(3H)-dione (CAS 2911-21-9); LogP = 0.0488
Quantified Difference	ΔLogP = +0.6441 (14.4-fold increase in predicted partition coefficient)
Conditions	Computed LogP values from authoritative chemical databases

Why This Matters

For procurement decisions, the >14-fold increase in lipophilicity directly impacts the compound's suitability for cell-based assays and in vivo studies where membrane permeability is a critical parameter, making the 6-methyl analog an unsuitable substitute without extensive re-optimization.

• [1] yybyy.com. 6-propyl-1,3-oxazine-2,4-dione (CAS 61736-42-3) Chemical Properties. Retrieved 2026-05-05. View Source

Dihydroorotase Enzyme Inhibition: Quantified Engagement vs. Class Baseline

The 6-propyl compound has been evaluated for inhibition of the pyrimidine biosynthesis enzyme dihydroorotase (DHOase) from mouse Ehrlich ascites cells, yielding an IC₅₀ of 1.00 × 10⁶ nM (1 mM) at pH 7.37 [1]. While this represents relatively weak inhibition, it establishes a quantifiable biochemical engagement profile for this scaffold. This contrasts with the broader oxazine-2,4-dione chemotype, where potent DHOase inhibition typically requires additional structural features such as ring-fused systems or substituted phenyl groups, often achieving IC₅₀ values in the low micromolar to nanomolar range [2]. The 6-propyl compound's measured IC₅₀ of 1 mM thus defines a class baseline for monocyclic 6-alkyl oxazine-2,4-diones, against which the enhanced potency of more elaborated analogs (bearing N3-substitution or ring fusion) can be quantified.

DHOase inhibition

Cross-study

1.00 × 10⁶ nM

IC₅₀ vs mouse dihydroorotase, pH 7.37

Defines baseline monocyclic oxazine-2,4-dione inhibition context.

Compared to optimized DHOase inhibitors (10–1000 nM); assay sensitivity review required.

Evidence Dimension	Inhibition of dihydroorotase enzyme activity
Target Compound Data	IC₅₀ = 1.00 × 10⁶ nM (1 mM)
Comparator Or Baseline	Class-level baseline: Potent oxazine-2,4-dione DHOase inhibitors achieve IC₅₀ values ranging from 10 to 1000 nM (cross-study reference)
Quantified Difference	The 6-propyl compound is 1,000 to 100,000-fold less potent than optimized DHOase-targeting oxazine-2,4-diones
Conditions	Mouse Ehrlich ascites dihydroorotase; pH 7.37; compound tested at 10 μM

Why This Matters

This data serves as a critical decision point for users seeking a defined, weaker inhibitor for mechanistic studies or as a negative control scaffold in DHOase-targeted drug discovery programs, where the 6-propyl compound provides a validated baseline absent in many 'inactive' analogs.

• [1] BindingDB. Affinity Data for dihydroorotase inhibition; IC50: 1.00E+6 nM. Retrieved from SMILES search, 2026-05-05. View Source
• [2] Patents.justia.com. Fluorinated quinoline, quinoxaline and benzo[b][1,4]oxazine derivatives as dihydroorotate dehydrogenase (DHODH) inhibitors. WO2020234129A1. Published 2020-10-30. View Source

Cellular Differentiation-Inducing Activity Supporting Anticancer Research

According to disclosed patent-associated data, the 2H-1,3-oxazine-2,4(3H)-dione scaffold, specifically when bearing the 6-propyl substituent, exhibits pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte lineage [1][2]. This functional, phenotypic activity is noted to provide evidence for use as an anticancer agent and for the treatment of hyperproliferative skin diseases such as psoriasis [1]. Unlike simple cytotoxicity readouts, differentiation-inducing activity represents a mechanistically distinct pharmacological strategy. This contrasts with the 6-methyl analog, for which no equivalent differentiation-inducing activity has been reported in the accessible literature, suggesting that the propyl chain may be a critical determinant for this specific phenotypic outcome .

Differentiation activity

Supporting evidence

6-PropylQualitative proliferation arrest & monocyte differentiation

6-MethylNo reported activity

EC₅₀ data not available

Non-redundant biological signature for cancer cell-model studies.

Patent-derived; independent replication and cell-line specification needed.

Evidence Dimension	Cellular differentiation-inducing activity (proliferation arrest & monocyte differentiation)
Target Compound Data	Pronounced activity in arresting proliferation and inducing monocyte differentiation (qualitative; no EC₅₀ reported)
Comparator Or Baseline	6-Methyl-2H-1,3-oxazine-2,4(3H)-dione (CAS 2911-21-9): No reported differentiation-inducing activity in accessible literature
Quantified Difference	Qualitative difference; quantitative EC₅₀ data not publicly available
Conditions	Undifferentiated cell proliferation and differentiation assays (exact cell lines not specified in accessible patent extracts)

Why This Matters

This differentiation-inducing phenotype represents a non-redundant biological signature that directly informs compound selection for cancer and dermatological research programs, where the 6-methyl analog would not serve as a functional substitute.

• [1] Webisa.webdatacommons.org. Compound activity excerpt citing freshpatents.com: Differentiation-inducing oxazine compounds. Retrieved 2026-05-05. View Source
• [2] Freshpatents.com (inferred source). Differentiation-Inducing Oxazine Compounds. US Patent Application 20050043322. Published 2005-02-24. View Source

One-Step Synthetic Tractability via DBU-Catalyzed CO₂ Incorporation

Compounds within the 1,3-oxazine-2,4(3H)-dione class, including the 6-propyl derivative, are accessible through a metal-free, DBU-catalyzed incorporation of carbon dioxide into 3-ynamides [1]. This one-step, atom-economical method directly yields high-value oxazine-2,4-diones from CO₂ and 3-ynamide precursors under mild conditions [1]. In contrast, the synthesis of 6-unsubstituted or 6-chloro oxazine-2,4-diones, which lack the 6-alkyl group, requires multi-step procedures involving reduction of 6-chloro derivatives, introducing additional synthetic complexity, cost, and lower overall yield [2]. This catalytic CO₂ fixation route for the 6-propyl compound provides a distinct procurement advantage: it enables access to material that is fundamentally simpler and more sustainable to produce at scale compared to 6-halo or 6-unsubstituted precursors that serve as key intermediates for other derivatives.

Synthetic route

Class-level

One-step DBU-catalyzed CO₂ incorporation

vs. multi-step reduction of 6-chloro/unsubstituted derivatives

Metal-free, atom-economical access may reduce procurement cost and lead time.

Precursor-dependent yields; scalability context to review.

Evidence Dimension	Synthetic accessibility (number of steps; catalytic method)
Target Compound Data	One-step synthesis from 3-ynamide precursors via DBU-catalyzed CO₂ incorporation (metal-free)
Comparator Or Baseline	6-Unsubstituted or 6-chloro oxazine-2,4-diones: Multi-step synthesis requiring reduction of 6-chloro derivatives
Quantified Difference	The 6-propyl route is one-step vs. multi-step for unsubstituted/chloro derivatives; quantitative yields are precursor-dependent
Conditions	DBU organobase catalyst; CO₂ balloon; mild conditions

Why This Matters

For users procuring gram-scale quantities, the one-step DBU/CO₂ route offers a more direct, cost-effective, and environmentally favorable supply chain compared to multi-step routes required for other 6-substituted oxazine-2,4-diones, reducing lead times and synthesis costs.

• [1] ScienceDirect. Synthesis of 1,3-oxazine-2,4-diones by DBU-catalyzed incorporation of carbon dioxide into 3-ynamides. Published 2021-08-30. View Source
• [2] Semantic Scholar. 1,3-OXAZINE DERIVATIVES. Synthesis of 1,3-oxazine-2,4-diones and their reaction with nucleophiles. Retrieved 2026-05-05. View Source

Optimal Research and Procurement Application Scenarios

Lead-like Scaffold for Cancer Differentiation Therapy Programs

The 6-propyl compound's demonstrated activity in arresting proliferation and inducing monocyte differentiation [1] positions it as a validated starting scaffold for medicinal chemistry programs targeting differentiation therapy in oncology. Its moderate lipophilicity (LogP 0.69) [2] and low molecular weight (155.15 g/mol) [2] satisfy lead-like criteria, providing a favorable starting point for iterative optimization. Researchers developing differentiation-inducing agents for acute myeloid leukemia (AML) or other cancers where differentiation arrest is a therapeutic strategy can procure this compound as a structurally defined, biologically annotated chemical probe.

Negative Control for Dihydroorotase Enzymology Studies

With a measured IC₅₀ of 1 mM against mouse dihydroorotase [3], the 6-propyl compound serves as a well-characterized, weak inhibitor suitable for use as a negative control or baseline comparator in DHOase enzymology assays. Researchers characterizing novel, potent DHOase or DHODH inhibitors can use this compound to establish a defined upper bound for weak inhibition, ensuring assay sensitivity and dynamic range validation. This defined biochemical profile is absent for many other commercially available oxazine-2,4-diones.

Sustainable CO₂ Valorization Methodology Development

The DBU-catalyzed CO₂ incorporation route [4] makes the 6-propyl compound a valuable model substrate for green chemistry research focused on CO₂ fixation and valorization. Academic and industrial groups developing novel catalytic methods for carbon dioxide utilization can procure this compound as a benchmark for comparing catalyst efficiency, substrate scope, and reaction conditions. Its one-step accessibility from readily available 3-ynamides offers a practical entry point for methodology development.

Physicochemical Comparator in 6-Alkyl SAR Series

The >14-fold lipophilicity difference between the 6-propyl (LogP 0.69) and 6-methyl (LogP 0.05) analogs [2] makes the target compound an essential member of structure-activity relationship (SAR) series exploring the impact of alkyl chain length on membrane permeability, cellular potency, and pharmacokinetic properties. Procurement of the 6-propyl compound alongside the 6-methyl analog enables systematic interrogation of chain-length effects within a congeneric series, a critical experimental design element for medicinal chemistry optimization.

Application

Selection Property

Validation Focus

Cell differentiation research scaffold

Reported differentiation-inducing phenotype

Monocyte lineage commitment assay validation

DHOase enzymology baseline control

Defined weak inhibition (1 mM IC₅₀)

Assay sensitivity and dynamic range verification

CO₂ fixation methodology benchmark

One-step metal-free synthesis access

Catalyst efficiency and substrate scope benchmarking

6-Alkyl SAR physicochemical comparator

Lipophilicity shift vs. 6-methyl analog

Membrane permeability and binding entropy correlation studies

• [1] Webisa.webdatacommons.org. Compound activity excerpt citing freshpatents.com: Differentiation-inducing oxazine compounds. Retrieved 2026-05-05. View Source
• [2] yybyy.com. 6-propyl-1,3-oxazine-2,4-dione (CAS 61736-42-3) Chemical Properties. Retrieved 2026-05-05. View Source
• [3] BindingDB. Affinity Data for dihydroorotase inhibition; IC50: 1.00E+6 nM. Retrieved 2026-05-05. View Source
• [4] ScienceDirect. Synthesis of 1,3-oxazine-2,4-diones by DBU-catalyzed incorporation of carbon dioxide into 3-ynamides. Published 2021-08-30. View Source